N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C12H12N6O2S2/c1-18-12(15-16-17-18)21-6-10(19)14-11-13-8-4-3-7(20-2)5-9(8)22-11/h3-5H,6H2,1-2H3,(H,13,14,19)
• InChI Key: PASJFHYRVVFKME-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C12H12N6O2S2
• Molecular Weight: 336.4 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, commonly known as MTTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MTTA is a thioacetamide derivative that has been synthesized using a variety of methods.

Mechanism of Action

MTTA acts by inhibiting the activity of thiol-containing enzymes such as glutathione reductase and thioredoxin reductase. This leads to an increase in oxidative stress and ultimately cell death. MTTA has also been shown to inhibit the activity of histone deacetylases, which can lead to changes in gene expression.
Biochemical and Physiological Effects:
MTTA has been shown to induce apoptosis in cancer cells and has been found to be effective against a variety of cancer cell lines. MTTA has also been shown to have antifungal and antibacterial activities. In addition, MTTA has been shown to have neuroprotective effects and has potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MTTA in lab experiments is its broad range of potential applications. MTTA has been shown to be effective against a variety of cancer cell lines, as well as having antifungal and antibacterial activities. Additionally, MTTA has potential as a treatment for neurodegenerative diseases. However, one limitation of using MTTA in lab experiments is its toxicity. MTTA has been shown to be toxic to normal cells, and care must be taken when using it in experiments.

Future Directions

There are several future directions for research on MTTA. One area of interest is the development of MTTA derivatives with improved efficacy and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of MTTA and its potential as a treatment for neurodegenerative diseases. Finally, there is potential for the use of MTTA as a diagnostic tool for cancer and other diseases, and further research is needed in this area.

Synthesis Methods

MTTA can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-mercaptobenzothiazole with 1-methyl-1H-tetrazole-5-thiol in the presence of acetic anhydride. The resulting product is then treated with methoxyacetyl chloride to obtain MTTA. Other methods involve the reaction of 2-chloro-6-methoxybenzothiazole with 1-methyl-1H-tetrazole-5-thiol followed by the reaction with thiourea.

Scientific Research Applications

MTTA has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antifungal, and antibacterial activities. MTTA has also been shown to have neuroprotective effects and has potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, MTTA has been studied for its potential as a diagnostic tool for cancer and other diseases.